5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxynicotinic acid, 95%

• IUPAC Name: 5-(4-ethoxycarbonyl-3-fluorophenyl)-2-methoxypyridine-3-carboxylic acid
• InChI: InChI=1S/C16H14FNO5/c1-3-23-16(21)11-5-4-9(7-13(11)17)10-6-12(15(19)20)14(22-2)18-8-10/h4-8H,3H2,1-2H3,(H,19,20)
• InChI Key: FVIKZDRKDPTAKH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=CC(=C(N=C2)OC)C(=O)O)F
• Molecular Formula: C16H14FNO5
• DSSTOX Substance ID: DTXSID30688315
• Molecular Weight: 319.28 g/mol
• CAS RN: 1261935-68-5

Description

5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxynicotinic acid (5-E3F-2-MNA) is an organic compound used in the synthesis of various drugs, such as anticonvulsants and anti-cancer agents. It is a white crystalline powder with a melting point of 113-115°C and a solubility of 0.2g/mL in water. 5-E3F-2-MNA is an important compound in the field of organic synthesis, due to its wide range of applications in the pharmaceutical, agricultural, and bio-tech industries.

Scientific Research Applications

5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxynicotinic acid, 95% has a wide range of applications in scientific research. It can be used in the synthesis of various drugs, such as anticonvulsants and anti-cancer agents. It can also be used in the synthesis of other compounds, such as peptides, proteins, and carbohydrates. 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxynicotinic acid, 95% has also been used in the study of the structure and function of proteins, enzymes, and other molecules. Additionally, it has been used in the development of new materials, such as polymers and nanomaterials.

Mechanism of Action

The mechanism of action of 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxynicotinic acid, 95% is not fully understood. However, it is believed that the compound acts as an inhibitor of protein phosphatases, which are enzymes that regulate the activity of proteins. Additionally, 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxynicotinic acid, 95% has been found to act as an agonist at certain receptors, such as the 5-HT2A receptor, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxynicotinic acid, 95% are not fully understood. However, it has been found to have an inhibitory effect on the activity of certain enzymes, such as protein phosphatases. Additionally, it has been found to act as an agonist at certain receptors, such as the 5-HT2A receptor. In animal studies, 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxynicotinic acid, 95% has been found to have anticonvulsant and anti-cancer effects.

Advantages and Limitations for Lab Experiments

5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxynicotinic acid, 95% has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is stable in aqueous solutions. Additionally, it is non-toxic and has a low cost. However, there are some limitations to its use in lab experiments. It is not soluble in organic solvents, and it has a low solubility in water. Additionally, it has a low molecular weight, which can limit its use in certain applications.

Future Directions

There are several potential future directions for research on 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxynicotinic acid, 95%. These include further research into its mechanism of action and its biochemical and physiological effects. Additionally, research into the synthesis and optimization of 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxynicotinic acid, 95% could lead to the development of new drugs and materials. Further research into the structure and function of proteins and other molecules could also lead to new insights into the role of 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxynicotinic acid, 95% in the regulation of these molecules. Finally, research into the use of 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxynicotinic acid, 95% in the development of new materials and nanomaterials could lead to new applications in materials science.

Synthesis Methods

5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxynicotinic acid, 95% can be synthesized from the reaction of 4-ethoxycarbonyl-3-fluorophenol (4-ECF) and 2-methoxy-nicotinic acid (2-MNA). The reaction is carried out in an aqueous solution of sodium hydroxide at a temperature of 80°C. The reaction is catalyzed by an acid, such as phosphoric acid or sulfuric acid. The reaction proceeds in two steps: first, 4-ECF is converted to 4-ethoxycarbonyl-3-fluorophenoxyacetic acid (4-ECF-AA), and then 2-MNA is converted to 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-methoxynicotinic acid, 95%.